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Compound of Interest

Compound Name: Yttrium triiodate

Cat. No.: B081369

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a consolidated overview of the available scientific knowledge
regarding yttrium triiodate, Y (103)s. While the discovery of its constituent element, yttrium,
dates back to the late 18th century, specific historical details and in-depth experimental data for
yttrium triiodate are notably scarce in readily accessible scientific literature. This document
summarizes the currently available quantitative data and provides context based on the
broader history of yttrium.

Physicochemical Properties of Yttrium Triiodate

Quantitative data for yttrium triiodate is limited. The most prominently reported property is its
solubility product constant (Ksp), which provides insight into its low solubility in aqueous
solutions.

Table 1: Quantitative Data for Yttrium Triiodate

Property Value
Solubility Product (Ksp) 1.12 x 10~19[1][2][3][4]
Molar Solubility (calculated) 1.427 x 1073 mol/L[1]

Historical Context: The Discovery of Yttrium
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The history of yttrium triiodate is intrinsically linked to the discovery of the element yttrium
itself. In 1794, Finnish chemist Johan Gadolin identified a new "earth" (oxide) from a mineral
found in a quarry in Ytterby, Sweden. This new earth was later named yttria.[5] The isolation of
the metallic element yttrium followed, contributing to the broader discovery and characterization
of the rare earth elements. While the synthesis of various yttrium compounds likely occurred in
the years following the element's discovery, specific historical accounts detailing the first
synthesis and characterization of yttrium triiodate are not well-documented in the available
literature.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of yttrium triiodate are not readily available
in the surveyed scientific literature. General methods for the preparation of other metal iodates
often involve precipitation reactions between a soluble salt of the metal and a source of iodate
ions, such as iodic acid or a soluble metal iodate.[6] Similarly, various synthesis routes,
including hydrothermal methods and calcination of precursors, have been reported for other
yttrium compounds like yttrium oxide.[7][8][9][10] However, specific and detailed procedures
tailored to the synthesis of pure, well-characterized yttrium trilodate are not described in the
available search results.

Structural and Thermal Properties

Information regarding the crystal structure and thermal decomposition of yttrium triiodate is
not available in the reviewed literature. While studies on the thermal analysis of other rare earth
oxides and the crystal structures of other rare earth iodates exist, specific data for yttrium
triiodate is absent.[11][12]

Logical Relationship: Solubility and Molar Solubility
Calculation

The relationship between the solubility product constant (Ksp) and the molar solubility (s) of
yttrium triiodate can be illustrated through its dissolution equilibrium in water.
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Caption: Dissolution equilibrium of yttrium triiodate.

Conclusion

This technical guide highlights the current state of knowledge regarding yttrium triiodate.
While its solubility product is documented, there is a significant gap in the scientific literature
concerning its discovery, historical synthesis, detailed experimental protocols, crystal structure,
and thermal properties. Further research would be necessary to fully characterize this
compound and establish a comprehensive understanding of its history and physicochemical
behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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